Cas no 924869-04-5 (3-4-(1,3-Benzoxazol-2-yl)piperidinopropanoic Acid)

• Product Name: 3-4-(1,3-Benzoxazol-2-yl)piperidinopropanoic Acid
• CAS No: 924869-04-5
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• MDL: MFCD08444012
• CID: 1070948
• PubChem ID: 18526105
• Update Time: 2025-04-20

3-4-(1,3-Benzoxazol-2-yl)piperidinopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(1,3-Benzoxazol-2-yl)piperidino]-propanoic acid
• 3-[4-(1,3-BENZOXAZOL-2-YL)PIPERIDIN-1-YL]PROPANOIC ACID
• 3-[4-(1,3-BENZOXAZOL-2-YL)PIPERIDINO]PROPANOIC ACID
• Z53112409
• AKOS005072297
• ZLB86904
• MFCD08444012
• 3-(4-(Benzo[d]oxazol-2-yl)piperidin-1-yl)propanoicacid
• 924869-04-5
• DTXSID401253913
• 4-(2-Benzoxazolyl)-1-piperidinepropanoic acid
• DA-0836
• 3-(4-(Benzo[d]oxazol-2-yl)piperidin-1-yl)propanoic acid
• 3-4-(1,3-Benzoxazol-2-yl)piperidinopropanoic Acid

• MDL： MFCD08444012
• Inchi： 1S/C15H18N2O3/c18-14(19)7-10-17-8-5-11(6-9-17)15-16-12-3-1-2-4-13(12)20-15/h1-4,11H,5-10H2,(H,18,19)
• InChI Key： SRSIEKAIKHYKQS-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1CCN(CCC(=O)O)CC1

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Melting Point: 185-187°C

3-4-(1,3-Benzoxazol-2-yl)piperidinopropanoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles